Cas no 1030837-49-0 ((2S)-4-benzylmorpholine-2-carboxylic acid)

• Product Name: (2S)-4-benzylmorpholine-2-carboxylic acid
• CAS No: 1030837-49-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 1026109
• PubChem ID: 736504
• Update Time: 2025-04-20

(2S)-4-benzylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-Benzylmorpholine-2-carboxylic acid
• (2S)-4-benzylmorpholine-2-carboxylic acid
• (S)-4-benzylmorpholine-2-carboxy ester
• (S)-4-Benzylmorpholine-2-carboxylicacid
• CS-0335604
• DTXSID60353044
• 1030837-49-0
• SCHEMBL3521678

• MDL： MFCD11848686
• Inchi： 1S/C12H15NO3/c14-12(15)11-9-13(6-7-16-11)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,14,15)/t11-/m0/s1
• InChI Key： UJDWIUOGWSDEFP-NSHDSACASA-N
• SMILES： O1CCN(CC2C=CC=CC=2)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77000
• LogP: 0.90990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives